Cas no 162898-22-8 (3,4-Seco-4(23),8-multifloradiene-3,29-dioic acid)

• Product Name: 3,4-Seco-4(23),8-multifloradiene-3,29-dioic acid
• CAS No: 162898-22-8
• MF: C₃₀H₄₆O₄
• MW: 470.683849811554
• CID: 2019243
• PubChem ID: 78101312
• Update Time: 2025-04-21

3,4-Seco-4(23),8-multifloradiene-3,29-dioic acid Chemical and Physical Properties

Names and Identifiers

• 3,4-Seco-4(23),8-multifloradiene-3,29-dioic acid
• koetjapic acid
• Secobryononic acid
• DTXSID601099468
• (1S,2S,4bS,6aS,9R,10aR,10bS)-9-Carboxy-1,2,3,4,4b,5,6,6a,7,8,9,10,10a,10b,11,12-hexadecahydro-1,4b,6a,9,10b-pentamethyl-2-(1-methylethenyl)-1-chrysenepropanoic acid
• 162898-22-8
• (3R,4aR,4bS,7S,8S,10bS,12aS)-7-(2-carboxyethyl)-3,4b,7,10b,12a-pentamethyl-8-prop-1-en-2-yl-2,4,4a,5,6,8,9,10,11,12-decahydro-1H-chrysene-3-carboxylic acid

• Inchi： 1S/C30H46O4/c1-19(2)20-8-9-22-21(28(20,5)12-11-24(31)32)10-13-30(7)23-18-27(4,25(33)34)15-14-26(23,3)16-17-29(22,30)6/h20,23H,1,8-18H2,2-7H3,(H,31,32)(H,33,34)
• InChI Key： GVBMRRFNKPJHKN-UHFFFAOYSA-N
• SMILES： OC(C1(C)CCC2(C)CCC3(C)C4CCC(C(=C)C)C(C)(CCC(=O)O)C=4CCC3(C)C2C1)=O

Computed Properties

• Exact Mass: 470.33960994g/mol
• Monoisotopic Mass: 470.33960994g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 34
• Rotatable Bond Count: 5
• Complexity: 948
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 7
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7.3
• Topological Polar Surface Area: 74.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Steroid acids